Cas no 329934-44-3 (1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol)

1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol is a Schiff base compound characterized by its distinctive imine linkage between a 2,3-dimethylphenyl group and a 2-naphthol moiety. This structure imparts notable chelating properties, making it useful in coordination chemistry for forming stable metal complexes. Its aromatic framework enhances thermal stability and potential applications in catalytic or optical materials. The compound's rigid molecular architecture may also contribute to its utility in organic synthesis, particularly in reactions requiring selective binding or stabilization of intermediates. Its well-defined structure allows for precise modifications, enabling tailored applications in research and industrial processes.

1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol structure

329934-44-3 structure

Product Name:1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol

CAS No:329934-44-3

MF:C₁₉H₁₇NO

MW:275.344384908676

MDL:MFCD01789963

CID:5155860

Update Time:2025-06-08

1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol Chemical and Physical Properties

Names and Identifiers

- 1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol
- MDL： MFCD01789963
- Inchi： 1S/C19H17NO/c1-13-6-5-9-18(14(13)2)20-12-17-16-8-4-3-7-15(16)10-11-19(17)21/h3-12,21H,1-2H3
- InChI Key： WLICCJVXTALUGI-UHFFFAOYSA-N
- SMILES： C1(C=NC2=CC=CC(C)=C2C)=C2C(C=CC=C2)=CC=C1O

1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB525516-250 mg	1-[(2,3-Dimethyl-phenylimino)-methyl]-naphthalen-2-ol; .	329934-44-3		250MG	€230.00	2023-03-10
abcr	AB525516-250mg	1-[(2,3-Dimethyl-phenylimino)-methyl]-naphthalen-2-ol; .	329934-44-3		250mg	€230.00	2024-07-21

1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol Related Literature

1. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Additional information on 1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol

Recent Advances in the Study of 1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol (CAS: 329934-44-3)

1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol (CAS: 329934-44-3) is a Schiff base derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the antimicrobial properties of this compound. Researchers synthesized 1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol and evaluated its efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated moderate to strong antibacterial activity, particularly against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for developing new antibiotics.

In addition to its antimicrobial properties, recent research has also investigated the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol exhibits selective cytotoxicity against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The study proposed that the compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are crucial for cancer cell survival and proliferation.

Structural and computational studies have further elucidated the molecular interactions of 1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol. Density functional theory (DFT) calculations and molecular docking simulations revealed that the compound's Schiff base moiety and naphthol ring system play critical roles in binding to biological targets, such as bacterial enzymes and cancer-related proteins. These findings provide a foundation for the rational design of derivatives with enhanced bioactivity and selectivity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol. Recent pharmacokinetic studies highlighted issues such as low aqueous solubility and rapid metabolism, which could limit its clinical applicability. Ongoing research is focused on structural modifications, such as the introduction of hydrophilic groups or formulation strategies, to improve its drug-like properties.

In conclusion, 1-[[(2,3-Dimethylphenyl)imino]methyl]-2-naphthol (CAS: 329934-44-3) represents a versatile scaffold with significant potential in antimicrobial and anticancer drug development. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be essential to translate these findings into therapeutic applications.